Cas no 2229168-60-7 (4-(2-chloro-3,6-difluorophenoxy)piperidine)

• Product Name: 4-(2-chloro-3,6-difluorophenoxy)piperidine
• CAS No: 2229168-60-7
• MF: C₁₁H₁₂ClF₂NO
• MW: 247.668889045715
• CID: 6521460
• PubChem ID: 165658166
• Update Time: 2025-10-12

4-(2-chloro-3,6-difluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-3,6-difluorophenoxy)piperidine
• 2229168-60-7
• EN300-1993945

• Inchi： 1S/C11H12ClF2NO/c12-10-8(13)1-2-9(14)11(10)16-7-3-5-15-6-4-7/h1-2,7,15H,3-6H2
• InChI Key： XUEVFXCZTBRNQP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1OC1CCNCC1)F)F

Computed Properties

• Exact Mass: 247.0575480g/mol
• Monoisotopic Mass: 247.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-chloro-3,6-difluorophenoxy)piperidine

Introduction to 4-(2-chloro-3,6-difluorophenoxy)piperidine (CAS No: 2229168-60-7)

4-(2-chloro-3,6-difluorophenoxy)piperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229168-60-7, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 4-(2-chloro-3,6-difluorophenoxy)piperidine, particularly the presence of a chloro group and fluorine atoms at specific positions on the phenyl ring, contribute to its unique chemical properties and reactivity. These structural elements make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chloro and fluoro substituents in 4-(2-chloro-3,6-difluorophenoxy)piperidine play a crucial role in modulating its interaction with biological targets. The electron-withdrawing nature of these groups can influence the electronic distribution across the molecule, thereby affecting its binding affinity and selectivity. This characteristic is particularly important in drug design, where precise targeting of biological pathways is essential for achieving therapeutic efficacy while minimizing side effects.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel drugs. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 4-(2-chloro-3,6-difluorophenoxy)piperidine, the presence of two fluorine atoms at the 3 and 6 positions of the phenyl ring not only contributes to its stability but also influences its pharmacokinetic properties. This makes it a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of 4-(2-chloro-3,6-difluorophenoxy)piperidine is its potential application in the development of small-molecule inhibitors. Piperidine derivatives are known to exhibit inhibitory activity against various enzymes and receptors involved in critical biological processes. The structural motif present in 4-(2-chloro-3,6-difluorophenoxy)piperidine suggests that it may interact with target proteins in a manner that could lead to potent inhibition. This has sparked interest among researchers who are exploring its potential as a lead compound for further optimization.

The synthesis of 4-(2-chloro-3,6-difluorophenoxy)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro and fluoro groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve this goal. These methods not only enhance efficiency but also improve the overall sustainability of the synthetic process.

In recent years, computational chemistry has played an increasingly important role in the design and optimization of pharmaceutical compounds. Molecular modeling studies have been conducted on 4-(2-chloro-3,6-difluorophenoxy)piperidine to understand its interactions with potential biological targets. These studies have provided valuable insights into how modifications to its structure can enhance its binding affinity and selectivity. For instance, computational analysis has suggested that introducing additional functional groups at specific positions could further improve its inhibitory activity against target enzymes.

The pharmacological profile of 4-(2-chloro-3,6-difluorophenoxy)piperidine is still under investigation, but preliminary studies have shown promising results. In vitro assays have demonstrated that this compound exhibits significant activity against certain enzymes relevant to neurological disorders. This has prompted researchers to explore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Further preclinical studies are needed to validate these findings and assess its safety and efficacy in animal models.

The versatility of 4-(2-chloro-3,6-difluorophenoxy)piperidine extends beyond its applications in drug discovery. It serves as a valuable building block for synthesizing more complex molecules with tailored properties. Researchers have utilized this compound to develop novel analogs with enhanced biological activity and improved pharmacokinetic profiles. The ability to modify its structure while retaining key functional groups makes it an indispensable tool in synthetic chemistry.

The future prospects for 4-(2-chloro-3,6-difluorophenoxy)piperidine are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound is likely to play a significant role in the development of next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.